Cas no 105959-56-6 (N-(1-Phenylethyl) Ibuprofen Amide(Mixture of 4 Diastereomers))

• Product Name: N-(1-Phenylethyl) Ibuprofen Amide(Mixture of 4 Diastereomers)
• CAS No: 105959-56-6
• Molecular Formula: C₂₁H₂₇NO
• Molecular Weight: 309.445185899735
• CID: 1060510
• PubChem ID: 595136

N-(1-Phenylethyl) Ibuprofen Amide(Mixture of 4 Diastereomers) Properties

Names and Identifiers

• N-(1-Phenylethyl) Ibuprofen Amide(Mixture of 4 Diastereomers)
• N-(1-Phenylethyl) Ib
• N-(1-Phenylethyl) Ibuprofen Amide (Mixture of 4 Diastereomers)
• N-(1-PHENYLETHYL) IBUPROFEN AMIDE(MIXTURE OF 4 DIASTEREOMERS),WHITE SOLID
• 2-(4-Isobutylphenyl)-N-(1-phenylethyl)propionaMide
• α-Methyl-4-(2-Methylpropyl)-N-(1-phenylethyl)benzeneacetaMide
• BLNIYEIMTLMHGY-UHFFFAOYSA-N
• 2-[4-(2-methylpropyl)phenyl]-N-(1-phenylethyl)propanamide
• AH-034/07733038
• 2-(4-Isobutylphenyl)-N-(1-phenylethyl)propanamide
• N-(1-Phenylethyl) Ibuprofen Amide
• AKOS005275826
• 105959-56-6
• Oprea1_670698
• Benzeneacetamide, .alpha.-methyl-4-(2-methylpropyl)-N-(1-phenylethyl)-
• Benzeneacetamide, a-methyl-4-(2-methylpropyl)-N-(1-phenylethyl)-; 2-(4-isobutylphenyl)-N-(1-phenylethyl)propanamide; N-(a-Phenylethyl)ibuprofenamide
• SCHEMBL3456188
• N-(alpha-Phenylethyl)ibuprofenamide
• 2-(4-Isobutylphenyl)-N-(1-phenylethyl)propanamide #
• CBDivE_000585
• (S,R)-N-(1-Phenylethyl) Ibuprofen Amide

• InChIKey： BLNIYEIMTLMHGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H27NO/c1-15(2)14-18-10-12-19(13-11-18)16(3)21(23)22-17(4)20-8-6-5-7-9-20/h5-13,15-17H,14H2,1-4H3,(H,22,23)
• SMILES： CC(C)CC1=CC=C(C=C1)C(C)C(=O)NC(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 309.209264485g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 309.209264485g/mol
• Heavy Atom Count: 23
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 82-84°C
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
• Density: 1.010±0.06 g/cm3 (20 ºC 760 Torr),